Cas no 34377-38-3 (Isoamyl salicylate)

• Product Name: Isoamyl salicylate
• CAS No: 34377-38-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 54233
• Update Time: 2026-05-14

Isoamyl salicylate Chemical and Physical Properties

Names and Identifiers

• Isoamyl salicylate

• Inchi： InChI=1S/C12H16O3/c1-9(2)7-8-15-12(14)10-5-3-4-6-11(10)13/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： PMGCQNGBLMMXEW-UHFFFAOYSA-N
• SMILES： C(OCCC(C)C)(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: Colorless liquid, color up to 4
• Density: 1.05 g/mL at 25 °C(lit.)
• Boiling Point: 277-278 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.507(lit.)
• PSA: 46.53000
• LogP: 2.59510

Isoamyl salicylate Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 51/53
• Safety Instruction： 61
• RTECS：VO4375000
• Hazardous Material Identification：
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters